Cas no 2639418-93-0 (Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate)

• Product Name: Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate
• CAS No: 2639418-93-0
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5651851
• PubChem ID: 165902814
• Update Time: 2025-06-11

Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639418-93-0
• tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate
• EN300-27784212
• Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate

• Inchi： 1S/C16H23NO2/c1-10-9-13(15(18)19-16(3,4)5)11(2)12-7-6-8-17-14(10)12/h9,17H,6-8H2,1-5H3
• InChI Key： REVIFQLVMPGRHM-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C2=C(C=1C)CCCN2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate

Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS No. 2639418-93-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate (CAS No. 2639418-93-0) has emerged as a compound of significant interest. This tetrahydroquinoline derivative is widely studied for its potential applications in drug discovery, material science, and agrochemical development. Its unique structural features, including the tert-butyl ester group and dimethyl-substituted tetrahydroquinoline core, make it a versatile intermediate for synthesizing more complex molecules.

The compound’s CAS number 2639418-93-0 is often searched by researchers and chemists seeking reliable suppliers or detailed spectroscopic data. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Questions like *"What are the synthetic routes for Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate?"* or *"How to characterize CAS 2639418-93-0 using NMR?"* are frequently encountered in academic and industrial forums.

From a structural perspective, the tetrahydroquinoline scaffold is a privileged motif in medicinal chemistry, often associated with bioactive molecules targeting neurological and inflammatory pathways. The addition of a tert-butyl carboxylate group enhances the compound’s stability and solubility, making it suitable for further functionalization. Researchers exploring heterocyclic compounds or building blocks for drug design will find this compound particularly valuable.

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Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying the purity and identity of CAS 2639418-93-0. Laboratories focusing on quality control or method development often prioritize these methods to ensure reproducibility. The compound’s molecular weight and logP value are also critical parameters for researchers evaluating its suitability for specific applications.

Looking ahead, the demand for Tert-butyl 5,8-dimethyl-1,2,3,4-tetrahydroquinoline-6-carboxylate is expected to rise, driven by advancements in precision medicine and bioconjugation techniques. Its compatibility with click chemistry and cross-coupling reactions positions it as a key player in modern synthetic strategies. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in cutting-edge research.